Cas no 1357354-49-4 (2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate)

• Product Name: 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• CAS No: 1357354-49-4
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• MDL: MFCD22209570
• CID: 2094089
• PubChem ID: 71305548
• Update Time: 2025-06-08

2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• 2,7-Diaza-spiro[4.4]nonane-2,9-dicarboxylic acid 2-tert-butyl ester 9-ethyl ester
• 2-O-tert-butyl 9-O-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• AK170821
• PB21555
• AM805039
• ST1251324
• 9-Ethyl-(2-boc)-2,7-diazaspiro[4.4]nonane-9-carboxylate
• DB-098801
• CS-0051792
• AKOS025290889
• Ethyl 7-Boc-2,7-diazaspiro[4.4]nonane-4-carboxylate
• 2,7-Diazaspiro[4.4]nonane-2,9-dicarboxylic acid 2-tert-butyl ester 9-ethyl ester
• 1357354-49-4
• DS-7597
• MFCD22209570
• 2-(tert-Butyl) 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• SY098466
• EN300-1455583
• HEC35449
• 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate

• MDL： MFCD22209570
• Inchi： 1S/C15H26N2O4/c1-5-20-12(18)11-8-16-9-15(11)6-7-17(10-15)13(19)21-14(2,3)4/h11,16H,5-10H2,1-4H3
• InChI Key： LKKYIMUKDUHHII-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC21CN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 0.9

2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD300431)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives

Additional information on 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate

Introduction to 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate (CAS No. 1357354-49-4)

2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate, with the CAS number 1357354-49-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and synthesis of bioactive molecules.

The chemical structure of 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate consists of a spirocyclic core with two carboxylate groups and two alkyl substituents. The tert-butyl and ethyl groups contribute to the overall stability and solubility of the molecule, which are crucial factors in its potential pharmaceutical applications. The presence of nitrogen atoms in the spirocyclic ring system imparts additional functionality and reactivity, enabling the compound to interact with various biological targets.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of a series of spirocyclic diamides, including 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate. The researchers found that these compounds exhibited potent inhibitory activity against specific enzymes involved in various disease pathways. This finding underscores the importance of exploring spirocyclic scaffolds for their therapeutic potential.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of spirocyclic diamides as inhibitors of protein-protein interactions (PPIs). PPIs play a critical role in many cellular processes and are increasingly recognized as important therapeutic targets. The study demonstrated that 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate effectively disrupted specific PPIs, suggesting its potential as a lead compound for further optimization and development.

The synthesis of 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate typically involves multistep procedures that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the formation of the spirocyclic core through a ring-closing metathesis (RCM) reaction followed by functionalization steps to introduce the carboxylate and alkyl groups. Advances in synthetic methodologies have made it possible to produce this compound with high efficiency and scalability.

The physicochemical properties of 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate, such as its solubility, stability, and logP value, are essential for its evaluation as a drug candidate. These properties can be fine-tuned through structural modifications to optimize its pharmacokinetic profile. For example, altering the length or branching of the alkyl substituents can significantly impact the compound's lipophilicity and membrane permeability.

Clinical trials are an essential step in assessing the safety and efficacy of new drug candidates. While there is currently no published data on clinical trials involving 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate, preclinical studies have shown promising results in animal models. These studies have demonstrated that the compound exhibits favorable pharmacological properties and low toxicity profiles, making it a viable candidate for further clinical investigation.

In conclusion, 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate (CAS No. 1357354-49-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.